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Compound of Interest

Compound Name: Lokysterolamine B

Cat. No.: B15588660 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Lokysterolamine B, also known as N,N-Dimethylplakinamine A, is a steroidal alkaloid that has

attracted interest within the scientific community for its potential therapeutic applications.[1][2]

This document provides a comprehensive overview of its biological source, physicochemical

properties, and reported biological activities, along with generalized experimental protocols for

its study.

Biological Source
Lokysterolamine B is a natural product isolated from the marine sponge of the genus

Corticium.[2][3] Specifically, it was first identified in an Indonesian specimen of Corticium sp.[3]

Marine sponges are a well-documented source of structurally diverse and biologically active

secondary metabolites.

Physicochemical Properties
The fundamental chemical and physical characteristics of Lokysterolamine B are summarized

below. Proper handling and storage are crucial for maintaining the integrity of the compound.
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Property Value Reference

Molecular Formula C₃₁H₅₀N₂O

Molecular Weight 466.7 g/mol

CAS Number 159934-14-2

Appearance Solid powder [1]

Solubility Soluble in DMSO

Short-Term Storage 0 - 4 °C (days to weeks) [4]

Long-Term Storage -20 °C (months to years) [4]

Biological Activity
Lokysterolamine B belongs to the plakinamine class of alkaloids, which are noted for their

antimicrobial and cytotoxic activities.[5][6] While specific quantitative data for Lokysterolamine
B is limited in publicly available literature, its reported activities and the activities of closely

related plakinamines suggest its potential as a lead compound for drug discovery.[1][6]

Cytotoxic Activity
In vitro studies have demonstrated that Lokysterolamine B exhibits inhibitory effects against a

variety of human cancer cell lines.[1][6]
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Cell Line Cancer Type Reported Activity

P-388 Mouse Lymphoid Neoplasm

Activity reported, but specific

IC₅₀ values are not publicly

available.[1]

A-549 Human Lung Carcinoma

Activity reported, but specific

IC₅₀ values are not publicly

available.[1]

HT-29
Human Colon

Adenocarcinoma

Activity reported, but specific

IC₅₀ values are not publicly

available.[1]

MEL-28 Human Melanoma

Activity reported, but specific

IC₅₀ values are not publicly

available.[6]

Antimicrobial and Antifungal Activity
Lokysterolamine B has also shown activity against bacterial and fungal pathogens.[1][6]

Organism Type Reported Activity

Bacillus subtilis Gram-positive bacterium

Activity reported, but specific

MIC values are not publicly

available.[1]

Candida albicans Fungus (Yeast)

Activity reported, but specific

MIC values are not publicly

available.[1]

The broader plakinamine family of alkaloids is particularly recognized for its activity against

Mycobacterium tuberculosis.[5][7] Although specific data for Lokysterolamine B is not

available, the following table provides context from related compounds.
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Compound
Mycobacterium
tuberculosis Strain

MIC (µg/mL)

Plakinamine L H37Ra 3.6

Plakinamine M H37Ra 15.8

Plakinamine P CDC1551 1.8

Experimental Protocols
The following sections detail generalized methodologies for the extraction, purification, and

initial biological screening of Lokysterolamine B, based on protocols for similar marine natural

products.[2][4]

Extraction and Purification
The isolation of Lokysterolamine B from its source organism, Corticium sp., involves a multi-

step process of extraction and chromatographic separation.[2]
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Extraction

Purification

Analysis

Corticium sp. Biomass

Grinding and Soaking in Solvent

Crude Extract

Vacuum Liquid Chromatography (VLC)

Sephadex LH-20 Chromatography

Reverse-Phase HPLC

Pure Lokysterolamine B

Spectroscopic Analysis (NMR, MS)
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Workflow for the extraction and purification of Lokysterolamine B.
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Protocol Details:

Extraction: The sponge biomass is ground and extracted with an organic solvent. The

resulting crude extract is then partitioned to isolate the alkaloid fraction.

Vacuum Liquid Chromatography (VLC): The crude alkaloid fraction is subjected to VLC on

silica gel to perform an initial separation.[2]

Sephadex LH-20 Chromatography: Fractions of interest from VLC are further purified using

size-exclusion chromatography on a Sephadex LH-20 column.[2]

Reverse-Phase HPLC: The final purification is typically achieved using semi-preparative

reverse-phase high-performance liquid chromatography (HPLC) to yield pure

Lokysterolamine B.[2]

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[2][3]

Bioactivity Screening Workflow
A generalized workflow for the discovery and initial biological screening of marine natural

products like Lokysterolamine B is presented below.[6]
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Collection of Marine Sponge
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Generalized workflow for marine natural product discovery.

Cell-Based Assay Protocol (e.g., Cytotoxicity Assay):[4]

Cell Culture: The desired cancer cell line is cultured in the appropriate growth medium in a

humidified incubator at 37°C with 5% CO₂.

Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Treatment: Serial dilutions of a Lokysterolamine B stock solution (typically in DMSO) are

prepared in cell culture medium. The cells are then treated with these dilutions. A vehicle
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control (DMSO) is included.

Incubation: The treated plates are incubated for a specified period (e.g., 48-72 hours).

Viability Assessment: Cell viability is assessed using a suitable assay, such as the MTT or

resazurin assay.

Data Analysis: The concentration of Lokysterolamine B that inhibits cell growth by 50%

(IC₅₀) is calculated from the dose-response curve.

Signaling Pathways
The precise molecular targets and signaling pathways through which Lokysterolamine B
exerts its cytotoxic effects have not yet been fully elucidated and remain an area for further

investigation.[6] For its potential antimicrobial activity against Mycobacterium tuberculosis, it is

hypothesized that, like other plakinamines, it may interfere with the cholesterol catabolism

pathway, which is crucial for the bacterium's survival.[6]

Conclusion
Lokysterolamine B is a marine-derived steroidal alkaloid with promising, yet underexplored,

biological activities. While its biological source is well-defined, further research is needed to

quantify its bioactivity, elucidate its mechanisms of action, and explore its full therapeutic

potential. The protocols and data presented in this guide serve as a foundation for researchers

and drug development professionals interested in investigating this intriguing natural product.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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